Cas no 82952-64-5 (CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt))

CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt) structure
82952-64-5 structure
Product Name:CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)
CAS No:82952-64-5
MF:C25H33N5O10
MW:563.55702662468
CID:60521
PubChem ID:54949
Update Time:2025-04-18

CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt) Chemical and Physical Properties

Names and Identifiers

    • Trimetrexate glucuronate
    • 5-Methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]quinazoline-2,4-diamine D-glucuronate
    • CI 898 dihydrochloride
    • CI 898 trihydrochloride
    • CI 898 trihydrochloride,5-Methyl-6-[[(3,4,5-trimethoxyphenyl)amino]methyl]-2,4-quinazolinediaminetrihydrochloride
    • NSC352122
    • SCHEMBL3635
    • TRIMETREXATE D-GLUCURONATE [MI]
    • 2,4-Quinazolinediamine, 5-methyl-6-(((3,4,5-trimethoxyphenyl)amino)methyl)-, mono-D-glucuronate
    • TRIMETREXATE GLUCURONATE [VANDF]
    • Neutrexin (TN)
    • 82952-64-5
    • CS-0027819
    • D06239
    • 6-(((3,4,5-Trimethoxyphenyl)amino)methyl)-5-methyl-2,4-quinazolinediamine glucuronate
    • 5-methyl-6-[(3,4,5-trimethoxyanilino)methyl]quinazoline-2,4-diamine;(2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoic acid
    • L137U4A79K
    • Q27282570
    • NSC 352122
    • DRG-0183
    • HY-103396
    • UNII-L137U4A79K
    • TRIMETREXATE GLUCURONATE (MART.)
    • DTXCID90196461
    • TRIMETREXATE GLUCURONATE [WHO-DD]
    • Trimetrexate glucuronate (USAN)
    • 2,4-Diamino-5-methyl-6-((3,4,5-trimethoxyanilino)methyl)quinazoline mono-D-glucuronate
    • Trimetrexate D-glucuronate
    • DTXSID90273968
    • NSC-352122
    • Trimetrexate glucuronate [USAN]
    • TRIMETREXATE GLUCURONATE [MART.]
    • CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt)
    • trimetrexate glucuronic acid combination
    • Trimetrexate glucuronic acid salt
    • TRIMETREXATE GLUCURONATE [ORANGE BOOK]
    • Inchi: 1S/C19H23N5O3.C6H10O7/c1-10-11(5-6-13-16(10)18(20)24-19(21)23-13)9-22-12-7-14(25-2)17(27-4)15(8-12)26-3;7-1-2(8)3(9)4(10)5(11)6(12)13/h5-8,22H,9H2,1-4H3,(H4,20,21,23,24);1-5,8-11H,(H,12,13)/t;2-,3+,4-,5-/m.0/s1
    • InChI Key: ZCJXQWYMBJYJNB-LRDBBFHQSA-N
    • SMILES: O[C@H]([C@@H](C(=O)O)O)[C@@H]([C@H](C=O)O)O.O(C)C1C(=C(C=C(C=1)NCC1C=CC2C(=C(N)N=C(N)N=2)C=1C)OC)OC

Computed Properties

  • Exact Mass: 563.22300
  • Monoisotopic Mass: 563.222742
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 11
  • Complexity: 648
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 253

Experimental Properties

  • Density: 1.305
  • Boiling Point: 647°C at 760 mmHg
  • Flash Point: 345.1°C
  • PSA: 244.99000
  • LogP: 0.84680

CI 898 D-Glucuronic Acid Salt (Trimetrexate D-Glucuronic Acid Salt) Pricemore >>

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